Cas no 887308-14-7 (5-Bromo-2-chloro-3-(methylsulfonyl)pyridine)
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine
- 5-BROMO-2-CHLORO-3-METHYLSULFONYLPYRIDINE
- Pyridine, 5-bromo-2-chloro-3-(methylsulfonyl)-
- DIHFZTZGVUCGAI-UHFFFAOYSA-N
- AK163944
- 5-bromo-2-chloro-3-methanesulfonylpyridine
- 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine (ACI)
-
- MDL: MFCD09909848
- Inchi: 1S/C6H5BrClNO2S/c1-12(10,11)5-2-4(7)3-9-6(5)8/h2-3H,1H3
- InChI Key: DIHFZTZGVUCGAI-UHFFFAOYSA-N
- SMILES: O=S(C)(C1C(Cl)=NC=C(Br)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 251
- Topological Polar Surface Area: 55.4
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Inert atmosphere,2-8°C
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB442575-250 mg |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine; . |
887308-14-7 | 250mg |
€219.00 | 2023-04-22 | ||
| abcr | AB442575-1 g |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine; . |
887308-14-7 | 1g |
€449.90 | 2023-04-22 | ||
| Chemenu | CM255582-1g |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 1g |
$444 | 2021-08-04 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B848336-100mg |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 100mg |
1,040.40 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HG514-100mg |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 100mg |
947CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HG514-250mg |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 250mg |
2080CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B44510-100mg |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 100mg |
¥428.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B44510-1g |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 1g |
¥1603.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B44510-250mg |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 250mg |
¥641.0 | 2022-10-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-HG514-200mg |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine |
887308-14-7 | 97% | 200mg |
601.0CNY | 2021-08-04 |
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine
Comprehensive Overview of 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine (CAS No. 887308-14-7)
5-Bromo-2-chloro-3-(methylsulfonyl)pyridine (CAS No. 887308-14-7) is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. This sulfonylpyridine derivative has garnered significant attention due to its versatile applications in drug discovery and material science. With the increasing demand for pyridine-based intermediates, this compound stands out for its unique structural features, including a bromine and chlorine substitution pattern, which enhances its reactivity in cross-coupling reactions.
Researchers and industry professionals frequently search for 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine synthesis methods, 887308-14-7 suppliers, and applications in medicinal chemistry. This compound is particularly relevant in the development of kinase inhibitors and antiviral agents, aligning with current trends in targeting protein-protein interactions and RNA-dependent RNA polymerase inhibition. Its methylsulfonyl group further contributes to its utility as a key intermediate in designing bioactive molecules with improved metabolic stability.
From an SEO perspective, queries like "buy 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine", "CAS 887308-14-7 price", and "pyridine derivatives for drug development" reflect market interest. The compound's role in high-throughput screening and fragment-based drug design makes it indispensable for modern pharmaceutical R&D. Recent publications highlight its use in optimizing allosteric modulators for neurological targets, addressing growing needs in neurodegenerative disease research.
Quality control parameters for 887308-14-7 typically include HPLC purity (>98%), proper spectroscopic characterization (NMR, LC-MS), and strict storage conditions (2-8°C under inert atmosphere). The regioselective functionalization of its pyridine ring enables diverse derivatization, making it valuable for combinatorial chemistry approaches. Manufacturers emphasize batch-to-batch consistency, given its application in GMP-compliant synthesis of clinical candidates.
Environmental and safety considerations for handling 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine align with standard laboratory safety protocols. While not classified as hazardous under major regulatory frameworks, proper PPE (gloves, goggles) is recommended during manipulation. The compound's low aqueous solubility necessitates organic solvents for reactions, with DMSO and DMF being common choices for biological assays.
Emerging applications include its incorporation into metal-organic frameworks (MOFs) for catalytic systems and its use in developing fluorescent probes for cellular imaging. Patent analyses reveal growing IP activity around halogenated pyridine scaffolds, particularly in cancer immunotherapy and antibody-drug conjugates (ADCs). These trends position CAS 887308-14-7 as a strategic material for next-generation bioconjugation technologies.
For analytical chemists, the compound presents distinct chromatographic behavior (retention time shifts in reverse-phase HPLC) and characteristic mass spectral fragmentation patterns. These properties facilitate its identification in complex reaction mixtures and biological matrices. Recent advancements in continuous flow chemistry have improved the scalability of its production, addressing supply chain challenges for custom synthesis providers.
The global market for halopyridine derivatives like 887308-14-7 is projected to grow at 6.8% CAGR (2023-2030), driven by expanding contract research organizations and academic drug discovery programs. Strategic partnerships between fine chemical manufacturers and biotech startups are accelerating its adoption in preclinical development pipelines. Digital platforms now offer real-time inventory tracking for this compound, reflecting industry digitalization trends.
In summary, 5-Bromo-2-chloro-3-(methylsulfonyl)pyridine represents a critical building block at the intersection of small molecule therapeutics and advanced materials science. Its multifaceted applications across structure-activity relationship studies, catalysis, and diagnostic reagent development ensure sustained scientific and commercial relevance. Ongoing research into its structure-property relationships continues to unlock novel utilities in cutting-edge chemical biology applications.
887308-14-7 (5-Bromo-2-chloro-3-(methylsulfonyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)